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Compound of Interest

Compound Name: 3-(3-chlorophenyl)propanal

Cat. No.: B167172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3-(3-chlorophenyl)propanal (CAS

Number: 136415-83-3), a chemical intermediate with potential applications in organic synthesis

and pharmaceutical development. Due to a notable scarcity of published research directly

pertaining to this specific compound, this document compiles available data and presents

extrapolated information from structurally analogous molecules. All quantitative data is

summarized in tables for clarity, and detailed experimental protocols for synthesis and analysis,

adapted from related compounds, are provided.

Chemical and Physical Properties
Basic chemical and physical properties of 3-(3-chlorophenyl)propanal are crucial for its

handling, storage, and application in experimental settings.
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Property Value Reference

CAS Number 136415-83-3 [1][2]

Molecular Formula C₉H₉ClO [1][2]

Molecular Weight 168.62 g/mol [1][2]

Appearance Liquid [2]

Density 1.145 g/mL at 25 °C [2]

Refractive Index n20/D 1.539 [2]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[2]

SMILES O=CCCC1=CC=CC(Cl)=C1 [1]

InChI
1S/C9H9ClO/c10-9-5-1-3-8(7-

9)4-2-6-11/h1,3,5-7H,2,4H2
[2]

InChI Key
GAMNINPBAOTMLA-

UHFFFAOYSA-N
[2]

Synthesis Protocols
While specific literature on the synthesis of 3-(3-chlorophenyl)propanal is limited, established

methods for analogous compounds such as 3-(3-chloro-4-fluorophenyl)propanal can be

adapted. Two common synthetic routes are detailed below.

Route 1: Oxidation of 3-(3-chlorophenyl)propan-1-ol
This route involves the oxidation of the corresponding primary alcohol.

Experimental Protocol:

Alcohol Preparation: 3-(3-chlorophenyl)propan-1-ol can be synthesized via the reduction of

3-chlorophenylacetone using a reducing agent like sodium borohydride (NaBH₄) in a suitable

solvent such as methanol or ethanol. The reaction is typically conducted at room

temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.appchemical.com/products/136415-83-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzenepropanal,%203-chloro-&keyword=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.sigmaaldrich.com/HK/zh/product/aldrich/715786
https://www.benchchem.com/product/b167172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidation: To a solution of 3-(3-chlorophenyl)propan-1-ol in a suitable solvent (e.g.,

dichloromethane), add an oxidizing agent such as pyridinium chlorochromate (PCC) or a

Swern oxidation cocktail (oxalyl chloride, DMSO, triethylamine) at low temperatures (-78 °C

for Swern oxidation).

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or

gas chromatography (GC).

Work-up: Upon completion, quench the reaction appropriately (e.g., with a saturated

aqueous solution of sodium bicarbonate for Swern oxidation). Extract the product with an

organic solvent.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by flash

chromatography on silica gel.

Synthesis via Oxidation

3-chlorophenylacetone 3-(3-chlorophenyl)propan-1-ol
Reduction (e.g., NaBH4)

3-(3-chlorophenyl)propanal
Oxidation (e.g., PCC, Swern)

Synthesis via Heck Coupling

1-bromo-3-chlorobenzene

3-(3-chlorophenyl)acrolein
diethyl acetalHeck Coupling

Acrolein Diethyl Acetal

3-(3-chlorophenyl)acrolein
Hydrolysis

3-(3-chlorophenyl)propanal
Selective Reduction
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Analytical Workflow

Sample

NMR Spectroscopy Mass Spectrometry IR Spectroscopy

Structural Elucidation

Biological Activity Screening Workflow

3-(3-chlorophenyl)propanal

In Vitro Assays
(e.g., enzyme inhibition, receptor binding)

Cell-Based Assays
(e.g., cytotoxicity, signaling pathway analysis)

Lead Identification

In Vivo Studies
(e.g., animal models)

Pharmacological Profile
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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